N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide

• Molecular Formula: C12H18ClNO4S
• Molecular Weight: 307.79 g/mol
• IUPAC Name: N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C12H18ClNO4S/c1-4-5-6-14-19(15,16)12-8-10(17-2)9(13)7-11(12)18-3/h7-8,14H,4-6H2,1-3H3
• InChI Key: DSNUQPRRPPEETL-UHFFFAOYSA-N
• SMILES: CCCCNS(=O)(=O)C1=C(C=C(C(=C1)OC)Cl)OC

Description

N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide, also known as NBDMBS, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is a sulfonamide derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide involves its binding to the active site of CA IX, leading to the inhibition of its activity. This inhibition results in the accumulation of acidic metabolites in tumor cells, leading to a decrease in pH and subsequent cell death.
Biochemical and Physiological Effects:
N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide has been shown to have significant biochemical and physiological effects. Its inhibition of CA IX activity leads to a decrease in tumor cell viability and proliferation. Additionally, N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide has been reported to induce apoptosis in cancer cells, which is a programmed cell death mechanism.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide in lab experiments is its specificity towards CA IX. This specificity allows for the selective inhibition of CA IX activity, leading to a decrease in tumor cell viability without affecting normal cells. However, one of the limitations of using N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide is its low solubility in water, which can make it challenging to use in some experimental setups.

Future Directions

For the use of N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide include the development of new cancer therapies and the synthesis of analogs with improved solubility and potency.

Synthesis Methods

The synthesis of N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide has been reported using different methods. One of the most commonly used methods involves the reaction of 4-chloro-2,5-dimethoxybenzenesulfonyl chloride with n-butylamine in the presence of a base such as triethylamine. This reaction leads to the formation of N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide as a white solid.

Scientific Research Applications

N-butyl-4-chloro-2,5-dimethoxybenzenesulfonamide has been extensively studied for its potential use in various scientific research applications. It has been reported to act as an inhibitor of carbonic anhydrase IX (CA IX), which is an enzyme that is overexpressed in many types of cancer cells. CA IX plays a crucial role in regulating the pH of tumor cells, and its inhibition has been shown to be a promising approach for cancer therapy.